4-(2-ethoxybenzoyl)-3-hydroxy-5-(5-methylfuran-2-yl)-1-(thiophen-2-ylmethyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[(2-ethoxyphenyl)-hydroxymethylidene]-5-(5-methylfuran-2-yl)-1-(thiophen-2-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H21NO5S/c1-3-28-17-9-5-4-8-16(17)21(25)19-20(18-11-10-14(2)29-18)24(23(27)22(19)26)13-15-7-6-12-30-15/h4-12,20,25H,3,13H2,1-2H3/b21-19+
• InChI Key: XHZKXBXURDXPJG-XUTLUUPISA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=C2C(N(C(=O)C2=O)CC3=CC=CS3)C4=CC=C(O4)C)O
• Isomeric SMILES: CCOC1=CC=CC=C1/C(=C\2/C(N(C(=O)C2=O)CC3=CC=CS3)C4=CC=C(O4)C)/O
• Molecular Formula: C23H21NO5S
• Molecular Weight: 423.5 g/mol

Description

4-(2-ethoxybenzoyl)-3-hydroxy-5-(5-methylfuran-2-yl)-1-(thiophen-2-ylmethyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H21NO5S and its molecular weight is 423.48. The purity is usually 95%.
BenchChem offers high-quality 4-(2-ethoxybenzoyl)-3-hydroxy-5-(5-methylfuran-2-yl)-1-(thiophen-2-ylmethyl)-1H-pyrrol-2(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-ethoxybenzoyl)-3-hydroxy-5-(5-methylfuran-2-yl)-1-(thiophen-2-ylmethyl)-1H-pyrrol-2(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacologically Active Benzo[b]thiophen Derivatives

Compounds incorporating elements such as ethoxy groups and thiophene have been explored for their pharmacological properties. For instance, Chapman et al. (1971) detailed the synthesis of ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate derivatives and their preliminary pharmacological study, highlighting the potential of such structures in medicinal chemistry (Chapman, Clarke, Gore, & Sharma, 1971).

Synthesis and Properties of Heterocyclic Compounds

The synthesis and properties of heterocyclic compounds, such as pyrroles and furans, have been extensively studied. For example, Morón, Nguyen, and Bisagni (1983) reported on the synthesis of pyrido[3,4-c]psoralens, showcasing methodologies that could be applicable to synthesizing complex molecules including pyrrole and furan derivatives (Morón, Nguyen, & Bisagni, 1983).

Molecular Docking and Anticancer Activity

Research by Karayel (2021) into benzimidazole derivatives bearing 1,2,4-triazole highlighted the use of molecular docking studies to elucidate mechanisms behind anti-cancer properties. This research underscores the importance of structural analysis in developing compounds with potential therapeutic applications (Karayel, 2021).